molecular formula Al B1230959 Aluminum-26 CAS No. 14682-66-7

Aluminum-26

Cat. No.: B1230959
CAS No.: 14682-66-7
M. Wt: 25.986892 g/mol
InChI Key: XAGFODPZIPBFFR-BJUDXGSMSA-N
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Description

Aluminium-26 atom is the radioactive isotope of aluminium with relative atomic mass 25.986892 and half-life of 717,000 years.

Scientific Research Applications

Astrophysics and Cosmochemistry

Role in Stellar Processes

  • Aluminum-26 is produced in significant quantities during stellar nucleosynthesis and plays a crucial role in understanding the life cycles of stars. It decays into Magnesium-26 (26Mg^{26}\text{Mg}), which emits gamma rays detectable by satellites. This characteristic makes 26Al^{26}\text{Al} an important tracer for studying the processes occurring in stars and their remnants .

Dating Cosmic Materials

  • The 26Al26Mg^{26}\text{Al}-^{26}\text{Mg} decay system is utilized as a high-resolution chronometer for dating early solar system materials, such as meteorites and lunar samples. The presence of 26Al^{26}\text{Al} in calcium-aluminum-rich inclusions (CAIs) provides insights into the timing of solar system formation events .

Geological Applications

Meteorite Dating

  • The abundance of 26Al^{26}\text{Al} in meteorites allows scientists to determine their terrestrial ages. By measuring the ratio of 26Al^{26}\text{Al} to other cosmogenic nuclides, researchers can estimate when these objects fell to Earth. This method has proven effective in establishing timelines for planetary formation and evolution .

Heat Source for Planetary Melting

  • In the early solar system, 26Al^{26}\text{Al} served as a significant heat source that contributed to the melting of planetesimals and facilitated differentiation processes within asteroids. This aspect is critical for understanding the thermal history of early planetary bodies .

Environmental Science

Tracing Biological Processes

  • In environmental studies, 26Al^{26}\text{Al} can be used as a tracer to study biological processes and the movement of aluminum in ecosystems. Its long half-life allows researchers to track changes over extended periods, providing insights into contamination sources and biogeochemical cycles .

Deep-Sea Sediment Studies

  • Research has demonstrated the presence of 26Al^{26}\text{Al} in deep-sea sediments, which can be used to investigate sedimentation rates and historical oceanographic conditions. By analyzing the activity levels of 26Al^{26}\text{Al}, scientists can infer past environmental changes and sedimentation dynamics .

Table 1: Summary of Key Properties of this compound

PropertyValue
Isotope Symbol26Al^{26}\text{Al}
Half-Life717,000 years
Decay ModePositron emission / Electron capture
Daughter Isotope26Mg^{26}\text{Mg}
Major Production SourceStellar nucleosynthesis

Table 2: Applications of this compound

Application AreaSpecific UseReference
AstrophysicsTracing stellar processes ,
GeologyDating meteorites ,
Environmental ScienceTracing biological processes
OceanographyAnalyzing sedimentation rates

Case Study 1: Stellar Nucleosynthesis

A study conducted at Michigan State University investigated the destruction rate of 26Al^{26}\text{Al} through proton capture processes in stellar environments. The findings revealed that this destruction occurs at a rate eight times less frequently than previously estimated, which has significant implications for understanding the abundance of 26Mg^{26}\text{Mg} observed in cosmic materials .

Case Study 2: Meteorite Analysis

Research on the Allende meteorite utilized the 26Al26Mg^{26}\text{Al}-^{26}\text{Mg} chronometer to establish its formation age at approximately 4565 million years ago. This study highlighted spatial heterogeneity in 26Al^{26}\text{Al} distribution within solar system materials, providing new insights into early solar system dynamics .

Properties

CAS No.

14682-66-7

Molecular Formula

Al

Molecular Weight

25.986892 g/mol

IUPAC Name

aluminum-26

InChI

InChI=1S/Al/i1-1

InChI Key

XAGFODPZIPBFFR-BJUDXGSMSA-N

SMILES

[Al]

Isomeric SMILES

[26Al]

Canonical SMILES

[Al]

Synonyms

26Al radioisotope
Al-26 radioisotope
Aluminium-26
Aluminum-26

Origin of Product

United States

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